4-Chloro-2-ethyl-6-{[4-(propan-2-yl)phenyl]methyl}phenol

• CAS No.: 85911-60-0
• Molecular Formula: C18H21ClO
• Molecular Weight: 288.8 g/mol
• IUPAC Name: 4-chloro-2-ethyl-6-[(4-propan-2-ylphenyl)methyl]phenol
• InChI: InChI=1S/C18H21ClO/c1-4-14-10-17(19)11-16(18(14)20)9-13-5-7-15(8-6-13)12(2)3/h5-8,10-12,20H,4,9H2,1-3H3
• InChI Key: IZPLCKJFGQEBDW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)Cl)CC2=CC=C(C=C2)C(C)C)O

Description

4-Chloro-2-ethyl-6-{[4-(propan-2-yl)phenyl]methyl}phenol is a useful research compound. Its molecular formula is C18H21ClO and its molecular weight is 288.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

117.5 g (0.75 mol) 4-chloro-2-ethylphenol are dissolved with 42.25 g (0.25 mol) 4-isopropylbenzylchloride in 200 ml chloroform. 22.5 g water-free zinc chloride are added thereto for the alkylation reaction. Already at 30° C. a powerful reaction takes place. The entire mixture is after-stirred 5-6 h at 60° C. for completion of the alkylation. After a cooling it is subsequently washed three times each with 200 ml water, and then dried across sodium sulfate, after which the solvent chloroform is driven off.